2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde

• Molecular Formula: C9H16O2S
• Molecular Weight: 188.29 g/mol
• IUPAC Name: 2-(3-hydroxybutan-2-yl)thiolane-2-carbaldehyde
• InChI: InChI=1S/C9H16O2S/c1-7(8(2)11)9(6-10)4-3-5-12-9/h6-8,11H,3-5H2,1-2H3
• InChI Key: ZCYPQCJFXROFPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)O)C1(CCCS1)C=O

Description

2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde is a thiolane-based aldehyde featuring a branched 3-hydroxybutan-2-yl substituent. The compound’s structure combines a five-membered thiolane ring with an aldehyde functional group and a hydroxylated alkyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde typically involves the following steps:

Formation of the Thiolane Ring: The thiolane ring can be synthesized through the cyclization of a suitable diene with a sulfur source under acidic or basic conditions.

Introduction of the Hydroxybutan-2-yl Group: This step involves the addition of a hydroxybutan-2-yl group to the thiolane ring. This can be achieved through a nucleophilic substitution reaction using a suitable alkylating agent.

Formylation: The final step is the introduction of the formyl group (–CHO) to the thiolane ring. This can be done using formylation reagents such as formic acid or formyl chloride under controlled conditions.

Industrial Production Methods: Industrial production of 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents used in the reactions are chosen to maximize yield and minimize waste.

Types of Reactions:

Oxidation: The hydroxy group in 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde can be oxidized to form a carbonyl group, resulting in the formation of a ketone or aldehyde.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxy group can undergo substitution reactions with various nucleophiles, leading to the formation of ethers or esters.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base or acid catalyst.

Major Products:

Oxidation: Ketones or aldehydes.

Reduction: Alcohols.

Substitution: Ethers or esters.

Scientific Research Applications

2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving thiolane derivatives. It may also serve as a probe for investigating biological pathways involving sulfur-containing compounds.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde involves its interaction with molecular targets through its functional groups. The hydroxy and formyl groups can participate in hydrogen bonding and other interactions with enzymes and receptors, influencing biological pathways. The thiolane ring provides a unique structural framework that can modulate the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Structural Analogues of Thiolane-2-carbaldehyde Derivatives

Thiolane-2-carbaldehyde derivatives differ primarily in their substituents, which significantly influence their physicochemical properties and reactivity. Key examples include:

Table 1: Structural and Physical Properties of Thiolane-2-carbaldehyde Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Functional Groups
2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde	3-Hydroxybutan-2-yl	C₉H₁₆O₂S	~196.28*	Not reported	Aldehyde, hydroxyl
2-(Furan-3-ylmethyl)thiolane-2-carbaldehyde	Furan-3-ylmethyl	C₁₀H₁₂O₂S	196.27	Not reported	Aldehyde, furan
2-(Hydroxymethyl)thiolane-2-carbaldehyde	Hydroxymethyl	C₆H₁₀O₂S	146.21	Not reported	Aldehyde, hydroxyl
2-(Oxolan-3-ylmethyl)thiolane-2-carbaldehyde	Tetrahydrofuran-derived	C₁₀H₁₆O₂S	200.30	Not reported	Aldehyde, ether
2-(Ethoxymethyl)thiolane-2-carbaldehyde	Ethoxymethyl	C₈H₁₄O₂S	174.26*	Not reported	Aldehyde, ether

*Estimated based on molecular formula.

Key Observations:

• Hydrogen Bonding : Compounds with hydroxyl groups (e.g., 2-(Hydroxymethyl)thiolane-2-carbaldehyde and the target compound) are expected to exhibit higher polarity and solubility in polar solvents compared to ether- or furan-containing analogs .

Thiophene-2-carbaldehyde Derivatives

Thiophene-2-carbaldehydes share the aldehyde functionality but differ in their aromatic thiophene core. Examples from include:

Table 2: Selected Thiophene-2-carbaldehyde Derivatives

Compound Name	Substituent	Melting Point (°C)	Key Spectral Data (¹H-NMR, δ ppm)
5-(4,5-bis(4-(9H-Carbazol-9-yl)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6a)	Carbazole-phenyl groups	140–145	10.03 (s, 1H, aldehyde), 7.29–8.30 (m, 27H)
5-(4,5-bis(4-(Diphenylamino)phenyl)thiophen-2-yl)thiophene-2-carbaldehyde (6b)	Diphenylamino-phenyl groups	75–80	9.86 (s, 1H, aldehyde), 6.90–7.27 (m, 28H)
5-(4,5-dibromothiophen-2-yl)thiophene-2-carbaldehyde (3)	Dibromothiophene	124–126	9.82 (s, 1H, aldehyde), 7.65 (s, 1H)

Key Comparisons:

• Electronic Effects : Electron-withdrawing groups (e.g., bromine in compound 3 ) increase the electrophilicity of the aldehyde, enhancing reactivity in condensation reactions. In contrast, the target compound’s hydroxyl group may deactivate the aldehyde via intramolecular hydrogen bonding.
• Applications : Thiophene-carbaldehydes are often used in optoelectronic materials due to extended conjugation , whereas thiolane derivatives (e.g., the target compound) may prioritize solubility and steric effects for pharmaceutical intermediates.

Biological Activity

2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde is a compound of interest due to its potential biological activities. This article explores its biological properties, focusing on its anticancer effects, enzymatic interactions, and other relevant pharmacological activities.

Chemical Structure and Properties

The compound features a thiolane ring with a hydroxyl group and an aldehyde functional group, which may contribute to its reactivity and biological activity.

Anticancer Activity

Recent studies have investigated the anticancer potential of compounds related to 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde. Notably, related compounds have demonstrated significant cytotoxic effects against various cancer cell lines.

• Caspase Activation : Compounds similar to 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde have been shown to induce apoptosis in cancer cells through the activation of caspase-3. For instance, in HepG2 cells, significant increases in caspase-3 activities were observed following treatment with related compounds .
• Cell Cycle Arrest : These compounds also cause cell cycle arrest, primarily accumulating cells in the Pre G1 phase, indicating increased apoptosis and reduced proliferation .
• Protein Expression Modulation : The downregulation of anti-apoptotic proteins such as Bcl-2 and the upregulation of pro-apoptotic proteins like Bax were noted, further supporting the apoptotic pathway activation .

Enzymatic Assays

Enzymatic assays have been conducted to evaluate the interaction of 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde with various enzymes:

Enzyme	Activity Change	Reference
Caspase-3	Increased
Bcl-2	Decreased
CDK-2	Inhibition

These findings indicate that the compound may influence key regulatory pathways in cancer cell survival and proliferation.

Other Biological Activities

In addition to its anticancer properties, 2-(3-Hydroxybutan-2-yl)thiolane-2-carbaldehyde may exhibit other biological activities:

• Antimicrobial Activity : Thiolane derivatives have shown antimicrobial properties against various pathogens, which could be an area for further exploration concerning this compound .
• Anti-inflammatory Effects : Related compounds have been noted for their anti-inflammatory properties, particularly in inhibiting nitric oxide production in macrophage cell lines .